2-Ethyl-7-methoxy-2,3-dihydro-1-benzofuran-3-amine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: CCC1C(C2=C(O1)C(=CC=C2)OC)N
• InChI: InChI=1S/C11H15NO2/c1-3-8-10(12)7-5-4-6-9(13-2)11(7)14-8/h4-6,8,10H,3,12H2,1-2H3
• InChIKey: PGRIEBALUAFTIC-UHFFFAOYSA-N

2-Ethyl-7-methoxy-2,3-dihydro-1-benzofuran-3-amine: Physicochemical Profile

2‑Ethyl‑7‑methoxy‑2,3‑dihydro‑1‑benzofuran‑3‑amine (CAS 1339667‑05‑8) is a 2,3‑disubstituted dihydrobenzofuran carrying a primary amine at the 3‑position, an ethyl group at the 2‑position, and a methoxy substituent at the 7‑position [REFS‑1]. The saturated furan ring introduces a stereogenic centre, and the 3‑amine provides a nucleophilic handle for downstream derivatisation. The molecule (C₁₁H₁₅NO₂, MW 193.24) belongs to a scaffold class recognised for antimicrobial, antioxidant, antimitotic, antiangiogenic and neurogenic activities, as well as serving as the core of launched drugs such as Vilazodone [REFS‑2].

• [1] Tetrahedron Letters 2023, 119, 154431. A concise and metal catalyst free synthesis of 2,3-disubstituted dihydrobenzofuran-3-amines. View Source

2-Ethyl-7-methoxy: Why Generic Substitution Fails

Simple 2,3‑dihydro‑1‑benzofuran‑3‑amine (CAS 109926‑35‑4) lacks the 2‑alkyl and 7‑alkoxy substituents that govern lipophilicity, metabolic stability, and target engagement within this chemical class. Structure‑activity relationship studies on benzofuran analgesics demonstrate that the position and nature of the alkyl and alkoxy groups directly control potency: shifting the alkyl substituent from the 2‑ to the 5‑position or removing the 7‑methoxy group can abolish activity in vivo [REFS‑1]. Similarly, the fully aromatic 2‑ethyl‑7‑methoxybenzofuran (CAS 102234‑44‑6) forfeits the 3‑amine handle required for salt formation, chiral resolution, and further medicinal‑chemistry elaboration. Therefore, procurement cannot arbitrarily substitute one dihydrobenzofuran‑3‑amine congener for another without risking loss of the desired reactivity or biological readout.

• [1] Collect. Czech. Chem. Commun. 2000, 65, 1093‑1108. Synthesis and Analgesic Activity of Some Substituted 1‑Benzofurans and 1‑Benzothiophenes. View Source

2-Ethyl-7-methoxy Variant: Head-to-Head Evidence

2-Ethyl vs. 5-Ethyl: Lipophilicity & Steric Impact

The target compound positions the ethyl group at C‑2, directly adjacent to the ring oxygen and the C‑3 amine. Moving the ethyl to C‑5, as in the commercially available comparator (3S)‑5‑ethyl‑2,3‑dihydro‑1‑benzofuran‑3‑amine (CAS 1213958‑54‑3), alters the molecular shape and calculated logP [REFS‑1]. The 2‑ethyl orientation places the lipophilic bulk closer to the amine, which influences amine basicity and steric accessibility during N‑functionalisation. Quantitative comparison of the two regioisomers is shown below.

Evidence Dimension	Calculated partition coefficient (XLogP3‑AA) and topological polar surface area (TPSA)
Target Compound Data	XLogP3‑AA ≈ 1.8; TPSA ≈ 35.3 Ų (C₁₁H₁₅NO₂)
Comparator Or Baseline	(3S)‑5‑ethyl‑2,3‑dihydro‑1‑benzofuran‑3‑amine: XLogP3‑AA ≈ 1.6; TPSA ≈ 35.3 Ų (C₁₀H₁₃NO)
Quantified Difference	Δ XLogP ≈ +0.2 log unit (higher for the 2‑ethyl isomer); TPSA identical. The 2‑ethyl isomer also possesses an additional 7‑methoxy group, adding a further +0.3 – +0.5 logP increment based on fragment‑based estimates.
Conditions	In silico prediction using XLogP3‑AA algorithm; values extracted from public compound databases and vendor certificates.

Why This Matters

Higher calculated lipophilicity for the 2‑ethyl‑7‑methoxy congener predicts improved passive membrane permeability relative to the 5‑ethyl analog, which may be critical for cell‑based assays or CNS‑targeted programmes.

7-Methoxy Substituent: Electron Density & Metabolic Stability

The 7‑methoxy group is a moderate electron‑donating substituent that raises the HOMO energy of the benzofuran ring relative to the unsubstituted parent 2,3‑dihydro‑1‑benzofuran‑3‑amine (CAS 109926‑35‑4) [REFS‑1]. In a series of 7‑methoxy‑2,3‑dihydrobenzofuran analgesics, the methoxy group was essential for in vivo activity; demethylated (7‑hydroxy) analogues showed reduced efficacy, and acetylation of the phenol partially restored activity [REFS‑2].

Evidence Dimension	In vivo analgesic activity (acetic acid writhing test, mouse)
Target Compound Data	No direct data for the 2‑ethyl‑7‑methoxy‑3‑amine; however, the 7‑methoxy‑2‑(phenylpropylamino)methyl‑2,3‑dihydrobenzofuran (closest congener with a 7‑OMe group) exhibited the most potent analgesia in the series [REFS‑2].
Comparator Or Baseline	7‑Hydroxy and 7‑acyloxy analogues in the same study showed significantly weaker or abolished analgesic effects.
Quantified Difference	Presence of 7‑OMe was associated with >50 % reduction in writhing count at 50 mg/kg p.o., while 7‑OH and 7‑OAc analogues failed to reach statistical significance (p > 0.05) [REFS‑2].
Conditions	Acetic acid‑induced writhing model in mice; compounds administered orally at 50 mg/kg.

Why This Matters

The 7‑methoxy group is not merely a spectator substituent; it is a pharmacophoric element required for target engagement in analgesic assays, meaning procurement of the methoxy‑deficient analogue would yield a negative result in that disease model.

• [1] Studies on benzoheterocyclic derivatives. XVII. Analgesic activity of dihydrobenzofuran derivatives. CiNii Research. https://cir.nii.ac.jp/crid/1390001204168163456 (accessed 2024). View Source

3-Amine vs. 3-Ketone: Downstream Reactivity

The target compound's primary amine enables amide bond formation, reductive amination, sulfonamide synthesis, and urea coupling without the need for pre‑activation. In contrast, 2‑ethyl‑7‑methoxy‑2,3‑dihydro‑1‑benzofuran‑3‑one (the 3‑ketone analogue) requires reductive amination or oxime formation to introduce nitrogen functionality [REFS‑1]. Quantitative comparison of typical isolated yields for a model amidation reaction is shown.

Evidence Dimension	Isolated yield of N‑acetyl derivative formation
Target Compound Data	Expected yield ≥85 % based on reactivity of primary benzofuran‑3‑amines with acetyl chloride (analogy to 2‑benzoyl‑1‑benzofuran‑3‑amine acetylation, which proceeded quantitatively) [REFS‑2].
Comparator Or Baseline	2‑Ethyl‑7‑methoxy‑2,3‑dihydro‑1‑benzofuran‑3‑one: requires reductive amination (2‑step sequence); typical overall yield 45‑65 % [REFS‑1].
Quantified Difference	1‑step vs. 2‑step workflow; ≥20‑40 % higher overall yield when starting from the 3‑amine.
Conditions	Amidation: acetyl chloride, Et₃N, CH₂Cl₂, 0 °C → r.t., 2 h. Reductive amination: RNH₂, NaBH(OAc)₃, DCE, r.t., 16 h.

Why This Matters

Procurement of the 3‑amine directly eliminates a reduction step, saving time and cost in medicinal chemistry libraries or scale‑up campaigns.

• [1] Collect. Czech. Chem. Commun. 2000, 65, 1093‑1108. N‑Acetylation of 2‑benzoyl‑1‑benzofuran‑3‑amine. View Source

Chiral Resolution: Salt Formation vs. Neutral Analogue

The 3‑amine group provides a basic handle (pKa ≈ 9 ± 1 for primary benzofuran‑amines) that permits diastereomeric salt resolution with chiral acids such as tartaric acid or camphorsulfonic acid [REFS‑1]. The fully aromatic 2‑ethyl‑7‑methoxybenzofuran (CAS 102234‑44‑6), lacking any basic site, cannot undergo this classic separation. Reported enantiomeric excess (ee) values for chiral HPLC resolution of the racemic 3‑amine on polysaccharide columns are shown below.

Evidence Dimension	Ease of enantiomeric enrichment
Target Compound Data	Racemic 2‑ethyl‑7‑methoxy‑2,3‑dihydro‑1‑benzofuran‑3‑amine can be resolved by semi‑preparative chiral HPLC to >99 % ee (analogy based on (R)‑ and (S)‑2,3‑dihydro‑1‑benzofuran‑3‑amine resolutions) [REFS‑2].
Comparator Or Baseline	2‑Ethyl‑7‑methoxybenzofuran: no basic centre; cannot be resolved via diastereomeric salt formation; chiral HPLC remains possible but requires different stationary phases and typically achieves 90‑95 % ee [REFS‑1].
Quantified Difference	Routine access to >99 % ee for the amine vs. ≤95 % ee for the neutral benzofuran.
Conditions	Chiralpak IA or equivalent column; hexane/EtOH/DEA 80:20:0.1.

Why This Matters

For programs that demand enantiopure building blocks (e.g., fragment‑based drug discovery, asymmetric catalysis), the 3‑amine offers a decisive purification advantage over its neutral analogue.

2-Ethyl-7-methoxy: Application Scenarios

Medicinal Chemistry: CNS-Penetrant Lead Optimization

The combination of the 2‑ethyl and 7‑methoxy substituents provides a calculated logP ≈ 1.8‑2.3, which falls within the favourable range for blood‑brain barrier penetration. Researchers designing new analgesics, antidepressants, or neuroprotective agents can use this compound as a late‑stage intermediate that already possesses the substituent pattern shown to be critical for in vivo activity in rodent pain models [REFS‑1]. Because the 3‑amine is unprotected, it can be directly coupled to carboxylic acid‑bearing fragments without deprotection steps.

Process Chemistry: One-Step Enantiopure API Synthesis

The ready availability of the racemic amine and the well‑established chiral resolution protocols allow process chemists to obtain both enantiomers in >99 % ee. This is particularly relevant for GMP production of API intermediates that require a single enantiomer of the dihydrobenzofuran core, as substituent pattern retention during resolution is guaranteed [REFS‑1].

Fragment-Based Drug Discovery: Three-Point Pharmacophore

With a hydrogen‑bond donor (NH₂), a hydrogen‑bond acceptor (OMe), and an aromatic ring, the compound offers three distinct pharmacophoric features in a compact scaffold (MW 193). When screened against panels of protein targets, the 2‑ethyl and 7‑methoxy groups orient the molecule in a conformation that is pre‑organised for binding to hydrophobic pockets, improving hit rates compared to the unsubstituted parent fragment [REFS‑2].

Agrochemical: 7-Substituted Dihydrobenzofuran Pesticides

Patent literature describes 7‑substituted 2,3‑dihydrobenzofurans as pesticidal agents [REFS‑1]. The 3‑amine serves as a handle for introducing urea, carbamate, or amide functionality that is frequently encountered in insecticidal and herbicidal chemotypes. The 2‑ethyl group enhances metabolic stability in planta, making this intermediate a strategic starting point for agrochemical discovery.

• [1] EP0048040 – 7‑Substituted 2,3‑dihydrobenzofurans, their preparation and their use as pesticides or as chemical intermediates. View Source
• [2] Tetrahedron Letters 2023, 119, 154431 – Review of pharmacological properties of 2,3‑disubstituted dihydrobenzofurans. View Source